Cas no 113458-64-3 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)
![Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure](https://www.kuujia.com/scimg/cas/113458-64-3x300.png)
113458-64-3 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-64-3
Molecular Formula:C13H15N7O3
Molecular Weight:317.3033
CID:151142
PubChem ID:3087150
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties
Names and Identifiers
-
- Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
- 4a-(4-hydrazinylphenyl)-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- BRN 5635294
- Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-6,8-dimethyl-4a-(4-hydrazinophenyl)-
- 4a-(4-Hydrazinylphenyl)-3-hydroxy-6,8-dimethyl-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
- 113458-64-3
- DTXSID10921070
-
- InChIKey: HHHPITTUIVCSAG-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H15N7O3/c1-19-9-13(15-11(22)18-17-9,10(21)20(2)12(19)23)7-3-5-8(16-14)6-4-7/h3-6,16H,14H2,1-2H3,(H2,15,18,22)
- SMILES: NNC1C=CC(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)=CC=1
Computed Properties
- Exact Mass: 317.12385
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Monoisotopic Mass: 317.12363737g/mol
- Heavy Atom Count: 23
- Complexity: 584
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.8
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 132.16
Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature
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1. DABCO-functionalized metal–organic framework bearing a C2h-symmetric terphenyl dicarboxylate linker†Ja-Min Gu,Tae-Hwan Kwon,Ji-Hyun Park,Seong Huh Dalton Trans., 2010,39, 5608-5610
-
Zachary H. Williams,Emily D. Burwell,Ambre E. Chiomento,Kyle J. Demsko,Jacob T. Pawlik,Shannon O. Harris,Mark R. Yarolimek,Megan B. Whitney,Michael Hambourger,Alexander D. Schwab Soft Matter, 2017,13, 6542-6554
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Gerald G. Fuller,Jan Vermant Soft Matter, 2011,7, 7583-7585
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Marcel Mirel Popa,Sergiu Shova,Madalina Hrubaru,Loredana Barbu,Constantin Draghici,Florea Dumitrascu,Denisa E. Dumitrescu RSC Adv., 2020,10, 15656-15664
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Nana Wang,Youlong Du,Haibo Mei,Jorge Escorihuela,Jianlin Han Org. Biomol. Chem., 2023,21, 4988-4992
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Wen-Ming Wan,Phillip D. Pickett,Daniel A. Savin,Charles L. McCormick Polym. Chem., 2014,5, 819-827
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Stephen Mann,Avinash J. Patil Soft Matter, 2018,14, 5950-5954
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Chang-Xin Huo,Debashis Dhara,Scott M. Baliban,Setare Tahmasebi Nick,Zibin Tan,Raphael Simon,Anup Kumar Misra,Xuefei Huang Chem. Commun., 2019,55, 4519-4522
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Peng Zhang,Tuo Wang,Jijie Zhang,Xiaoxia Chang,Jinlong Gong Nanoscale, 2015,7, 13153-13158
113458-64-3 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(4-hydrazinylphenyl)-2,4,4a,8-tetrahydro-6,8-dimethyl-) Related Products
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